Cas no 56929-66-9 (<br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e)

<br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e structure
56929-66-9 structure
Product Name:<br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e
CAS No:56929-66-9
MF:C17H16N2OS
MW:296.386742591858
CID:3055734
PubChem ID:626602
Update Time:2025-04-21

<br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e Chemical and Physical Properties

Names and Identifiers

    • <br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e
    • STK279988
    • 4-phenyl-6-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),4,8-trien-2-one
    • 3-Phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one
    • CBDivE_011353
    • CCG-125055
    • SR-01000511170-1
    • HMS1786J20
    • AH-262/32338012
    • Z55667737
    • 56929-66-9
    • AKOS000511457
    • SR-01000511170
    • TVVSOKALYIIYGY-UHFFFAOYSA-N
    • 5H-Azepino[1,2-a]thieno[2,3-d]pyrimidin-4-one, 4,6,7,8,9,10-hexahydro-3-phenyl-
    • 3-PHENYL-7,8,9,10-TETRAHYDROTHIENO(2',3':4,5)PYRIMIDO(1,2-A)AZEPIN-4(6H)-ONE
    • 3-Phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one #
    • Oprea1_843881
    • Inchi: 1S/C17H16N2OS/c20-17-15-13(12-7-3-1-4-8-12)11-21-16(15)18-14-9-5-2-6-10-19(14)17/h1,3-4,7-8,11H,2,5-6,9-10H2
    • InChI Key: TVVSOKALYIIYGY-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C2=C1N=C1CCCCCN1C2=O

Computed Properties

  • Exact Mass: 296.09833431Da
  • Monoisotopic Mass: 296.09833431Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 60.9Ų

<br>3-phenyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-on e Related Literature

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